Cas no 13596-75-3 (Benzene,(propylsulfonyl)-)

• Product Name: Benzene,(propylsulfonyl)-
• CAS No: 13596-75-3
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 206764
• PubChem ID: 139508
• Update Time: 2025-04-19

Benzene,(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(propylsulfonyl)-
• propylsulfonylbenzene
• (Propylsulfonyl)benzene
• Benzene, (propylsulfonyl)-
• OKHILJWKJWMSEP-UHFFFAOYSA-N
• 13596-75-3
• phenyl propyl sulfone
• (Propane-1-sulfonyl)-benzene
• (Propylsulfonyl)benzene #
• DTXSID60159604
• SCHEMBL680611

• Inchi： 1S/C9H12O2S/c1-2-8-12(10,11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： OKHILJWKJWMSEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC)(=O)=O

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.121
• Boiling Point: 325.1°Cat760mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.514
• PSA: 34.14